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The vibrant royal blue color of tetraamminecopper(ll) sulfate, [Cu(NH3)4]SO4-H20, is a familiar
sight in many chemistry laboratories, serving as a classic example of a coordination complex.
Its stability, a crucial factor in its applications, is a subject of significant interest for researchers
and professionals in drug development. This guide provides an objective comparison of the
stability of the tetraamminecopper(ll) complex with other common copper(ll) complexes,
supported by quantitative data and detailed experimental protocols.

Relative Stability of Copper(ll) Complexes

The stability of a complex in solution is quantified by its stability constant (K_f), also known as
the formation constant. A larger stability constant indicates a greater tendency for the complex
to form and, consequently, a more stable complex. The stability of copper(ll) complexes is
highly dependent on the nature of the ligand attached to the central copper ion. Ligands that
can form more than one bond with the metal ion, known as chelating agents, generally form
significantly more stable complexes. This phenomenon is known as the chelate effect.
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The following table summarizes the overall stability constants (log K_f) for the formation of the
tetraamminecopper(ll) ion and other selected copper(ll) complexes.

Overall Stability

Complex lon Ligand Ligand Type Constant (log K_f)
[Cu(NH3)4]2* Ammonia (NH3) Monodentate 13.1

[Cu(en)2]?* Ethylenediamine (en) Bidentate ~20.0

[Cu(gly)2] Glycine (gly) Bidentate 15.05

[Cu(EDTA)J]?~ EDTA Hexadentate 18.8

Table 1: Overall Stability Constants of Selected Copper(ll) Complexes.

As the data indicates, the tetraamminecopper(ll) complex, with a log K_f of 13.1, is less stable
than the complexes formed with the chelating agents ethylenediamine, glycine, and EDTA.[1][2]
The significantly higher stability constants for the ethylenediamine and EDTA complexes are a
direct consequence of the chelate effect. Ethylenediamine is a bidentate ligand, meaning it
forms two bonds with the copper ion, while EDTA is a hexadentate ligand, forming six bonds.
This multiple-point attachment leads to a much more stable ring-like structure.

Ligand Exchange and Relative Stability

The relative stabilities of these complexes can be visualized through the concept of ligand
exchange reactions. A more stable complex can be formed by displacing a weaker ligand with
a stronger one. The following diagram illustrates the stepwise displacement of ammonia
ligands from the tetraamminecopper(ll) complex by the stronger chelating ligand,
ethylenediamine (en).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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